Cas no 252049-06-2 (N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine)

• Product Name: N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine
• CAS No: 252049-06-2
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• MDL: MFCD02094575
• CID: 246477
• PubChem ID: 7010400
• Update Time: 2025-06-08

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine Chemical and Physical Properties

Names and Identifiers

• L-Threonine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-
• Fmoc-N-Me-Thr-OH
• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-hydroxybutanoic acid
• (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-hydroxybutanoic acid
• FMOC-N-ME-D-THR-OH
• Fmoc-N-Me-L-Thr-OH
• Fmoc-N-methyl-L-threonine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N-methyl-L-threonine
• N-Fmoc-N-methyl-L-threonine
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine
• 252049-06-2
• C74306
• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-hydroxybutanoicacid
• CS-0089868
• L-Threonine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-
• DTXSID40426649
• Fmoc-MeThr-OH
• HY-W036329
• AKOS016001219
• DS-18549
• DA-53347
• SCHEMBL25657517
• (2S,3R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL](METHYL)AMINO}-3-HYDROXYBUTANOIC ACID

• MDL： MFCD02094575
• Inchi： 1S/C20H21NO5/c1-12(22)18(19(23)24)21(2)20(25)26-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18,22H,11H2,1-2H3,(H,23,24)/t12-,18+/m1/s1
• InChI Key： YBKRZKSVPNEMQK-XIKOKIGWSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)[C@@H](C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.14200
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 87.07000
• LogP: 2.70130

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine Security Information

• Storage Condition：Store in cold storage.

Additional information on N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine

Introduction to N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine (CAS No. 252049-06-2)

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine, with the CAS number 252049-06-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of molecules known as peptide mimetics, which are designed to mimic the structure and function of natural peptides while offering enhanced stability and bioavailability. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a modified L-threonine backbone makes this compound particularly useful in the synthesis of complex peptide-based drugs and probes.

The Fmoc group is a widely used protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions. This property makes it an ideal choice for solid-phase peptide synthesis (SPPS), a widely employed method for constructing peptides with high precision. The incorporation of the fluorene moiety into the molecule not only enhances its solubility in organic solvents but also provides a fluorescent tag, making it valuable for applications in bioimaging and drug tracking.

The L-threonine backbone is an important aspect of this compound, as it introduces a chiral center that can influence the biological activity of the resulting peptide or protein conjugate. L-threonine is an essential amino acid that plays a crucial role in various metabolic pathways, and its incorporation into synthetic molecules can lead to improved pharmacokinetic properties. This makes N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine a promising candidate for use in drug development, particularly in the creation of targeted therapies that require precise molecular recognition.

In recent years, there has been growing interest in the development of fluorescent probes for biological imaging. These probes are designed to visualize specific biological processes or structures within living cells and organisms, providing valuable insights into disease mechanisms and therapeutic interventions. The combination of the Fmoc group and the fluorescent fluorene moiety in N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine makes it an excellent candidate for such applications. Researchers have utilized this compound to develop novel imaging agents that can track protein-protein interactions, monitor drug delivery, and even image neural activity in real-time.

The pharmaceutical industry has also shown significant interest in this compound due to its potential as a building block for novel therapeutic agents. Peptide-based drugs have gained prominence in recent decades due to their high specificity and low toxicity compared to traditional small-molecule drugs. N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine can be used to synthesize complex peptidomimetics that target specific receptors or enzymes involved in disease pathways. For instance, researchers have explored its use in developing inhibitors for kinases, which are enzymes overexpressed in various cancers. By leveraging the chiral properties of L-threonine and the stability provided by the Fmoc group, these peptidomimetics can exhibit high affinity and selectivity for their target proteins.

The synthetic utility of N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine extends beyond peptide synthesis. It can also be used as a precursor for the preparation of more complex molecules, such as protease inhibitors or antiviral agents. The fluorene moiety, in particular, has been shown to enhance the binding affinity of certain drug candidates by improving their hydrophobicity and facilitating interactions with biological targets. This has led to several studies exploring its use in designing novel antiviral drugs that target viral proteases or integrases.

In conclusion, N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-threonine (CAS No. 252049-06-2) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure combining an Fmoc protecting group, a fluorescent fluorene moiety, and an L-threonine backbone makes it invaluable for peptide synthesis, bioimaging, and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing novel therapeutic strategies.